5-(4-bromophenyl)-2-(4-chlorophenyl)-3-(p-tolyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione

• IUPAC Name: 5-(4-bromophenyl)-2-(4-chlorophenyl)-3-(4-methylphenyl)-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• InChI: InChI=1S/C24H18BrClN2O3/c1-14-2-4-15(5-3-14)21-20-22(31-28(21)19-12-8-17(26)9-13-19)24(30)27(23(20)29)18-10-6-16(25)7-11-18/h2-13,20-22H,1H3
• InChI Key: SCDMWIVARPGQQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2C3C(C(=O)N(C3=O)C4=CC=C(C=C4)Br)ON2C5=CC=C(C=C5)Cl
• Molecular Formula: C24H18BrClN2O3
• Molecular Weight: 497.8 g/mol
• CAS No.: 1005130-14-2

Description

5-(4-Bromophenyl)-2-(4-chlorophenyl)-3-(p-tolyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione is a complex heterocyclic compound of significant interest in medicinal chemistry and preclinical research. This multi-substituted molecule features a pyrrolo[3,4-d]isoxazole-dione core, a scaffold known to exhibit a diverse range of pharmacological activities. Compounds with this core structure and similar halogenated aryl substitutions have been investigated for their potent immunosuppressive properties , demonstrating an ability to inhibit the proliferation of human peripheral blood mononuclear cells (PBMCs) in vitro . Furthermore, research on analogous structures suggests potential for anticancer and anti-inflammatory activities , with some derivatives shown to inhibit LPS-induced TNF-α production in human whole blood cell cultures . The mechanism of action for this class of compounds often involves the induction of apoptosis (programmed cell death) in target cells, which is associated with increased expression of key pro-apoptotic proteins such as caspases and Fas . The specific bromophenyl, chlorophenyl, and tolyl substituents on this particular derivative are designed to optimize its bioactivity and selectivity, making it a valuable chemical tool for researchers exploring new therapeutic agents in areas like immunology and oncology. This product is provided For Research Use Only and is not intended for diagnostic or therapeutic applications.

Biological Activity

The compound 5-(4-bromophenyl)-2-(4-chlorophenyl)-3-(p-tolyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione is a member of the pyrrolo[3,4-d]isoxazole family, which has garnered attention for its potential biological activities, particularly in the field of cancer research. This article explores its biological activity based on available research findings, including synthesis, mechanisms of action, and case studies.

Synthesis and Structural Characteristics

The compound was synthesized through a multi-step process involving the reaction of various aromatic and heterocyclic precursors. The synthesis yielded a high purity product, which was characterized using techniques such as X-ray crystallography. The structural formula is represented as follows:

$$C_{19}H_{16}BrClN_3O_2$$

Key Structural Features

• Bromophenyl and Chlorophenyl Groups : These substituents are believed to enhance the compound's lipophilicity and may contribute to its interaction with biological targets.
• Dihydro-2H-pyrrolo[3,4-d]isoxazole Core : This bicyclic structure is critical for the biological activity of the compound.

Anticancer Activity

Recent studies have indicated that compounds within this class exhibit significant anticancer properties. For instance, a related compound demonstrated a mean growth inhibition (GI%) of 43.9% across 56 cancer cell lines . The biological activity can be attributed to several mechanisms:

• Inhibition of Kinases : The compound has been shown to inhibit cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation. In vitro studies reported IC50 values ranging from 0.09 µM to 1.58 µM against various CDKs .
• Induction of Apoptosis : Research indicates that compounds similar to this one can induce programmed cell death in cancer cells by disrupting mitochondrial function and activating caspases .

Case Studies

• Renal Carcinoma Cell Line (RFX 393) :
  • Two derivatives were tested against RFX 393 cells, showing significant cytotoxic effects with IC50 values of 11.70 µM and 19.92 µM, respectively .
  • The treatment resulted in cell cycle arrest at the G0–G1 phase, indicating potential as a therapeutic agent for renal cancer.
• Lung Carcinoma :
  • A related study highlighted activity against lung carcinoma cell lines HOP-92 and NCI-H460 with GI% values of 71.8% and 66.12%, respectively .

The proposed mechanism involves:

• Binding to Target Proteins : Molecular docking studies suggest that the compound binds effectively to target proteins involved in cancer progression.
• Disruption of Signaling Pathways : By inhibiting key kinases, the compound disrupts signaling pathways essential for tumor growth and survival.

Data Summary

Biological Activity	IC50 (µM)	GI% (Growth Inhibition)	Cell Line
CDK2 Inhibition	0.09 - 1.58		Various
Renal Carcinoma	11.70 - 19.92		RFX 393
Lung Carcinoma		71.8 - 66.12	HOP-92, NCI-H460

Comparison with Similar Compounds

Key Observations:

Halogen Substitution : Bromine and chlorine at aryl positions (e.g., 4-BrPh vs. 4-ClPh) modulate electronic effects and steric hindrance. Bromine’s larger atomic radius may enhance π-π stacking in crystal structures .

Polarity : Ester groups (e.g., in ) increase solubility in polar solvents, whereas benzyl or p-tolyl groups (, target compound) favor lipid membrane penetration.

Synthetic Accessibility : The target compound’s multi-aryl substitution likely requires optimized cycloaddition conditions (e.g., Oxone-mediated reactions, as in ), compared to simpler analogues with methyl groups.

Spectroscopic and Physical Properties

Infrared (IR) Spectroscopy:

• The target compound’s C=O and C-Br stretches (~1650 cm⁻¹ and ~500 cm⁻¹) align with analogues like 3af (C=O at 1651 cm⁻¹ ) and brominated triazoles (C-Br at 533 cm⁻¹ ).
• C-S and C=N bands (e.g., 1212 cm⁻¹ and 1593 cm⁻¹ in ) are absent in the target compound, reflecting core structural differences.

Nuclear Magnetic Resonance (NMR):

• ¹H-NMR : Aromatic protons (δ 6.10–8.01 ppm in ) and methyl groups (δ 2.55 ppm in ) are consistent across analogues. The p-tolyl methyl in the target compound would resonate near δ 2.3–2.5 ppm.
• ¹³C-NMR: Halogenated carbons (e.g., C-Br at ~120 ppm) differ from non-halogenated analogues.

Thermal Properties:

• Melting Points : Brominated derivatives (e.g., 192–193°C for ) typically exhibit higher melting points than chlorinated or methylated variants due to stronger van der Waals forces.

Q & A

Q. How can researchers optimize the multi-step synthesis of this compound to improve yield and purity?

• Methodological Answer: Synthesis optimization requires meticulous control of reaction parameters. Key steps include:

• Solvent selection: Polar aprotic solvents (e.g., DMF, toluene) enhance solubility and reaction efficiency.
• Temperature control: Maintaining 60–80°C minimizes side reactions (e.g., decomposition of intermediates).
• Catalyst use: Bases like K₂CO₃ or acids (e.g., p-toluenesulfonic acid) accelerate cyclization steps.
• Reaction monitoring: Thin-layer chromatography (TLC) or HPLC ensures intermediate purity before proceeding to subsequent steps .

Q. What spectroscopic and chromatographic techniques are essential for characterizing this compound?

• Methodological Answer: A combination of techniques is critical:

• NMR spectroscopy: ¹H NMR (δ 6.10–8.01 for aromatic protons) and ¹³C NMR confirm substituent positions and ring fusion.
• IR spectroscopy: Peaks at ~1700 cm⁻¹ verify carbonyl groups in the isoxazole-dione core.
• Mass spectrometry (MS): High-resolution MS (e.g., m/z 464 [M+1]) validates molecular weight.
• HPLC: Purity assessment (>95%) using reverse-phase C18 columns with UV detection at 254 nm .

Q. Which in vitro assays are suitable for preliminary evaluation of its biological activity?

• Methodological Answer: Begin with target-specific assays:

• Enzyme inhibition: Fluorescence-based assays (e.g., kinase or protease inhibition) using recombinant proteins.
• Cytotoxicity screening: MTT assays against cancer cell lines (e.g., HeLa, MCF-7) to assess IC₅₀ values.
• Receptor binding: Radioligand displacement assays (e.g., for GPCRs or nuclear receptors) .

Advanced Research Questions

Q. How can molecular docking simulations predict interactions between this compound and biological targets?

• Methodological Answer:

• Protein preparation: Retrieve target structures from PDB (e.g., kinase domains) and optimize protonation states using tools like AutoDock Tools.
• Ligand parametrization: Generate 3D conformers of the compound and assign partial charges via DFT (e.g., B3LYP/6-31G*).
• Docking protocols: Use AutoDock Vina or Schrödinger Glide with flexible side chains to explore binding poses. Prioritize poses with hydrogen bonds to halogenated aryl groups .

Q. What strategies resolve contradictions between computational predictions and experimental reactivity data?

• Methodological Answer:

• Re-evaluate computational models: Adjust DFT functionals (e.g., switch from B3LYP to M06-2X) to better capture dispersion forces.
• Experimental validation: Repeat reactions under inert atmospheres to exclude oxidation artifacts.
• Cross-correlation: Compare NMR chemical shifts with DFT-calculated shielding tensors to identify misassigned intermediates .

Q. How to design structure-activity relationship (SAR) studies for derivatives of this compound?

• Methodological Answer:

• Systematic substitution: Synthesize analogs with varied halogen (Br → Cl, F) or aryl (p-tolyl → methoxyphenyl) groups.
• Activity cliffs: Compare IC₅₀ values (e.g., bromophenyl derivatives show 10-fold higher potency than chlorophenyl analogs).
• 3D-QSAR modeling: Use CoMFA or CoMSIA to correlate steric/electronic features with activity trends .